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molecular formula C21H21P B3048377 Phosphorane, (1-methylethylidene)triphenyl- CAS No. 16666-80-1

Phosphorane, (1-methylethylidene)triphenyl-

Cat. No. B3048377
CAS RN: 16666-80-1
M. Wt: 304.4 g/mol
InChI Key: KNWIYLJZVYHGDV-UHFFFAOYSA-N
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Patent
US05142099

Procedure details

A solution of n-butyllithium in hexane was added to a suspension of isopropyltriphenylphosphonium iodide in tetrahydrofuran to obtain a solution of 12.5×10-3M of triphenylisopropylidene phosphorane in tetrahydrofuran and 20 ml of the solution were added to a solution of 1.35 g of the product of Step B in 25 ml of tetrahydrofuran. After stirring at 0° C. for one hour and then at room temperature for one hour, the mixture was diluted with 10 ml of water and was extracted with ether. The extract was dried and evaporated to dryness under reduced pressure. The residue was chromatographed over silica to obtain the expected product in a 50 to 60% yield which after crystallization from cyclohexane had a specific rotation of [α]D =-55.5° (c=20.25 in CHCl3).
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
isopropyltriphenylphosphonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
triphenylisopropylidene phosphorane
[Compound]
Name
solution

Identifiers

REACTION_CXSMILES
C([Li])CCC.[I-].[CH:7]([P+:10]([C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1)([C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)([CH3:9])[CH3:8]>CCCCCC.O1CCCC1>[C:23]1([P:10]([C:11]2[CH:12]=[CH:13][CH:14]=[CH:15][CH:16]=2)([C:17]2[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=2)=[C:7]([CH3:9])[CH3:8])[CH:24]=[CH:25][CH:26]=[CH:27][CH:28]=1 |f:1.2|

Inputs

Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Two
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Name
isopropyltriphenylphosphonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C(C)(C)[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
triphenylisopropylidene phosphorane
Type
product
Smiles
C1(=CC=CC=C1)P(=C(C)C)(C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MOLARITY
[Compound]
Name
solution
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: VOLUME 20 mL

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.